Cas no 1308677-09-9 (2-Amino-5-bromo-6-phenylpyridine)

• Product Name: 2-Amino-5-bromo-6-phenylpyridine
• CAS No: 1308677-09-9
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• MDL: MFCD20489443
• CID: 4693524
• Update Time: 2025-05-25

2-Amino-5-bromo-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-phenylpyridine
• 5-Bromo-6-phenylpyridin-2-ylamine
• 5-Bromo-6-phenyl-pyridin-2-ylamine

• MDL： MFCD20489443
• Inchi： 1S/C11H9BrN2/c12-9-6-7-10(13)14-11(9)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： CQZPUJVRHGDYOC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N)N=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-bromo-6-phenylpyridine

2-Amino-5-Bromo-6-Phenylpyridine: A Comprehensive Overview

2-Amino-5-bromo-6-phenylpyridine, also known by its CAS number 1308677-09-9, is a fascinating compound with significant potential in various scientific and industrial applications. This compound, which belongs to the pyridine family, has garnered attention due to its unique chemical properties and versatile functional groups. The presence of an amino group at position 2, a bromine atom at position 5, and a phenyl group at position 6 makes it a valuable molecule for both academic research and practical applications.

The structure of 2-amino-5-bromo-6-phenylpyridine is characterized by a pyridine ring with three substituents. The amino group (-NH₂) at position 2 imparts nucleophilic properties, while the bromine atom at position 5 contributes to the molecule's electrophilic nature. The phenyl group at position 6 introduces aromaticity and enhances the compound's stability. This combination of functional groups makes it a promising candidate for use in drug design, material science, and catalysis.

Recent studies have highlighted the potential of 2-amino-5-bromo-6-phenylpyridine in the field of medicinal chemistry. Researchers have explored its role as a building block for designing bioactive molecules with anti-cancer, anti-inflammatory, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression.

In addition to its pharmacological applications, 2-amino-5-bromo-6-phenylpyridine has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing new materials for energy storage and sensing applications. A research team from the University of California recently reported the synthesis of a metalloorganic framework (MOF) using this compound as a ligand, which exhibited excellent gas adsorption capabilities.

The synthesis of 2-amino-5-bromo-6-phenylpyridine involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the bromination of a substituted pyridine derivative followed by nucleophilic substitution to introduce the amino group. Optimization of these steps is crucial to achieve high yields and purity levels, which are essential for downstream applications.

The physical properties of 2-amino-5-bromo-6-phenylpyridine, such as its melting point, solubility, and stability under various conditions, have been extensively studied. These properties are critical for determining its suitability in different chemical processes. For example, its high thermal stability makes it ideal for use in high-temperature reactions or applications requiring prolonged exposure to heat.

In terms of environmental impact, researchers have investigated the biodegradation and toxicity profiles of 2-amino-5-bromo-6-ph...